Cas no 342023-89-6 (Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate)

Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate structure
342023-89-6 structure
Product Name:Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
CAS No:342023-89-6
MF:C12H13N3O2
MW:231.250522375107
CID:2136433
Update Time:2023-08-04

Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
    • DIJJLPYYRDYVKE-UHFFFAOYSA-N
    • ethyl 3-methyl-1-(2-pyridyl)-1H-pyrazole-4-carboxylate
    • 3-methyl-1-pyridin-2-yl-1H-pyrazole-4-carboxylic acid ethyl ester
    • Ethyl 3-methyl-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C12H13N3O2/c1-3-17-12(16)10-8-15(14-9(10)2)11-6-4-5-7-13-11/h4-8H,3H2,1-2H3
    • InChI Key: DIJJLPYYRDYVKE-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN(C2C=CC=CN=2)N=C1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Topological Polar Surface Area: 57
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